Bis(2,4,6-trimethylphenyl)phosphorus chloride
Overview
Description
Bis(2,4,6-trimethylphenyl)phosphorus chloride, also known as Chlorodimesitylphosphine, is a compound with the empirical formula C18H22ClP . It has a molecular weight of 304.79 . This compound is a reagent that facilitates the synthesis of diverse and intricate organic phosphorus compounds .
Molecular Structure Analysis
The molecular structure of Bis(2,4,6-trimethylphenyl)phosphorus chloride can be represented by the SMILES stringCc1cc(C)c(P(Cl)c2c(C)cc(C)cc2C)c(C)c1 . The InChI representation is InChI=1S/C18H22ClP/c1-11-7-13(3)17(14(4)8-11)20(19)18-15(5)9-12(2)10-16(18)6/h7-10H,1-6H3 . Chemical Reactions Analysis
Bis(2,4,6-trimethylphenyl)phosphorus chloride is suitable for various types of coupling reactions, including Buchwald-Hartwig Cross Coupling, Heck Reaction, Hiyama Coupling, Negishi Coupling, Sonogashira Coupling, Stille Coupling, and Suzuki-Miyaura Coupling .Physical And Chemical Properties Analysis
Bis(2,4,6-trimethylphenyl)phosphorus chloride is a solid with a melting point of 80-85 °C . It has a molecular weight of 304.8 g/mol . The compound has a XLogP3-AA value of 6, indicating its lipophilicity . It has no hydrogen bond donor count and no hydrogen bond acceptor count . The compound has a rotatable bond count of 2 .Scientific Research Applications
Crystal Structure Determination
The compound has been used in the determination of crystal structures. The single crystal structure of bis (2,4,6-trimethylphenyl)phosphine oxide, a related compound, has been determined . The aryl substituents adopt an intermediate configuration when compared to both sterically unhindered and congested secondary phosphine oxides .
Organic Synthesis
Bis(2,4,6-Trimethylphenyl)phosphorus chloride acts as a reagent for the synthesis of various organic compounds . It’s used in the synthesis, properties, and reactivity of bis(2,4,6-trimethylphenyl)phosphorus chloride .
Cross-Coupling Reactions
This compound is suitable for various types of cross-coupling reactions, including Buchwald-Hartwig Cross Coupling Reaction, Heck Reaction, Hiyama Coupling, Negishi Coupling, Sonogashira Coupling, Stille Coupling, and Suzuki-Miyaura Coupling .
Ligand in Reactions
It can also act as a ligand in various chemical reactions . A ligand is an ion or molecule that binds to a central metal atom to form a coordination complex.
Material Chemistry
The importance of organophosphorus compounds, including this one, is illustrated by their widespread applications in areas of organic, inorganic, medicinal, and material chemistries .
Solar Cell Research
In the field of solar cell research, related compounds have been used in the hole-transport layer (HTL) of perovskite solar cells (PSCs) .
Safety and Hazards
Bis(2,4,6-trimethylphenyl)phosphorus chloride is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
Mechanism of Action
Target of Action
Bis(2,4,6-trimethylphenyl)phosphorus chloride, also known as Chlorodimesitylphosphine , is primarily used as a reagent in various organic synthesis reactions . Its primary targets are the reactant molecules in these reactions.
Mode of Action
This compound acts as a ligand in various coupling reactions, including Buchwald-Hartwig Cross Coupling, Heck Reaction, Hiyama Coupling, Negishi Coupling, Sonogashira Coupling, Stille Coupling, and Suzuki-Miyaura Coupling . It interacts with its targets by facilitating the formation of new bonds between reactant molecules, thereby enabling the synthesis of complex organic compounds .
Biochemical Pathways
The exact biochemical pathways affected by Bis(2,4,6-trimethylphenyl)phosphorus chloride are dependent on the specific reactions it is used in. Generally, it plays a crucial role in the formation of carbon-carbon and carbon-heteroatom bonds, which are fundamental to many biochemical pathways .
Pharmacokinetics
Its physical properties such as its solid form and melting point of 80-85°c can influence its behavior in a reaction mixture.
Result of Action
The result of Bis(2,4,6-trimethylphenyl)phosphorus chloride’s action is the successful synthesis of complex organic compounds. It enables the formation of new bonds between reactant molecules, leading to the creation of products with desired properties .
Action Environment
The action, efficacy, and stability of Bis(2,4,6-trimethylphenyl)phosphorus chloride can be influenced by various environmental factors. These include the temperature of the reaction (as it has a specific melting point ), the presence of other reactants and catalysts, and the pH and solvent conditions of the reaction mixture.
properties
IUPAC Name |
chloro-bis(2,4,6-trimethylphenyl)phosphane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22ClP/c1-11-7-13(3)17(14(4)8-11)20(19)18-15(5)9-12(2)10-16(18)6/h7-10H,1-6H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZIJQQZQDFCANM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)P(C2=C(C=C(C=C2C)C)C)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClP |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60545265 |
Source
|
| Record name | Bis(2,4,6-trimethylphenyl)phosphinous chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60545265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(2,4,6-trimethylphenyl)phosphorus chloride | |
CAS RN |
67950-05-4 |
Source
|
| Record name | Bis(2,4,6-trimethylphenyl)phosphinous chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60545265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bis(2,4,6-trimethylphenyl)phosphorus chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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